Cas no 1008690-48-9 (N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide)

N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide is a synthetic indole derivative with a molecular structure incorporating a 4-chlorophenoxypropyl side chain and an acetamide functional group. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting enzyme modulation or receptor interactions. Its structural features, including the substituted indole core and chlorophenoxy moiety, suggest utility in medicinal chemistry applications where precise steric and electronic properties are required. The presence of both lipophilic and polar groups enhances its compatibility with diverse synthetic pathways, making it a versatile candidate for further derivatization in drug discovery and biochemical studies.

N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide structure

1008690-48-9 structure

Product Name:N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide

CAS No:1008690-48-9

MF:C₂₁H₂₃ClN₂O₃

MW:386.871924638748

CID:5380713

Update Time:2025-05-24

N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

- N-[1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-3H-indol-3-yl]acetamide
- N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide
- Inchi： 1S/C21H23ClN2O3/c1-13-11-14(2)20-18(12-13)19(23-15(3)25)21(26)24(20)9-4-10-27-17-7-5-16(22)6-8-17/h5-8,11-12,19H,4,9-10H2,1-3H3,(H,23,25)
- InChI Key： HHCDMDHLPWYYFM-UHFFFAOYSA-N
- SMILES： C(NC1C2=C(N(CCCOC3=CC=C(Cl)C=C3)C1=O)C(C)=CC(C)=C2)(=O)C

N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3294-0357-2μmol	N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide	1008690-48-9	90%+	2μmol	$57.0	2023-07-28
Life Chemicals	F3294-0357-5μmol	N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide	1008690-48-9	90%+	5μmol	$63.0	2023-07-28
Life Chemicals	F3294-0357-10μmol	N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide	1008690-48-9	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3294-0357-1mg	N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide	1008690-48-9	90%+	1mg	$54.0	2023-07-28
Life Chemicals	F3294-0357-2mg	N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide	1008690-48-9	90%+	2mg	$59.0	2023-07-28
Life Chemicals	F3294-0357-3mg	N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide	1008690-48-9	90%+	3mg	$63.0	2023-07-28
Life Chemicals	F3294-0357-4mg	N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide	1008690-48-9	90%+	4mg	$66.0	2023-07-28
Life Chemicals	F3294-0357-5mg	N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide	1008690-48-9	90%+	5mg	$69.0	2023-07-28
Life Chemicals	F3294-0357-10mg	N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide	1008690-48-9	90%+	10mg	$79.0	2023-04-26

N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide Related Literature

1. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
4. Emerging investigators

Polym. Chem., 2015,6, 5501-5502
5. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig

Additional information on N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide

Comprehensive Overview of N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide (CAS 1008690-48-9)

N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide, with the CAS number 1008690-48-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug development. The presence of a 4-chlorophenoxy moiety and an acetamide group in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for indole-based compounds has surged due to their potential in addressing modern healthcare challenges, such as antimicrobial resistance and chronic inflammatory diseases. The 5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl core of this compound is particularly noteworthy, as it shares structural similarities with several clinically relevant molecules. Researchers are actively investigating its pharmacokinetic properties and mechanism of action, which could pave the way for innovative treatments.

The synthesis of N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide involves multi-step organic reactions, including alkylation and acylation processes. Its molecular formula and weight are critical parameters for analytical chemists, who employ techniques like HPLC and mass spectrometry for purity assessment. The compound's solubility and stability under various conditions are also key considerations for formulation scientists.

One of the trending topics in the scientific community is the exploration of small-molecule modulators for targeted therapies. CAS 1008690-48-9 has shown promise in preliminary studies as a bioactive scaffold, particularly in modulating specific enzymatic pathways. Its structure-activity relationship (SAR) is being meticulously studied to optimize its efficacy and reduce potential side effects. This aligns with the growing focus on precision medicine and personalized therapeutics.

From an industrial perspective, the scalability of producing N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide is a topic of interest. Manufacturers are investing in green chemistry approaches to minimize environmental impact while maintaining high yields. The compound's patent landscape and regulatory status are also frequently searched topics, as they influence its commercial viability and research applications.

In conclusion, N-{1-[3-(4-chlorophenoxy)propyl]-5,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl}acetamide (CAS 1008690-48-9) represents a fascinating area of study at the intersection of medicinal chemistry and drug discovery. Its unique structural features and potential biological activities make it a compound worth watching in the coming years. As research progresses, it may unlock new possibilities for addressing unmet medical needs and advancing scientific knowledge.